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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)benzaldehyde

Cat. No.: B1351065

Safe Handling and Disposal of 2-
(Trifluoromethoxy)benzaldehyde

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-(Trifluoromethoxy)benzaldehyde (CAS No. 94651-33-9) in a laboratory setting.
Adherence to these procedures is critical for ensuring the safety of all personnel.

Hazard Identification and Physical Properties

2-(Trifluoromethoxy)benzaldehyde is classified as a combustible liquid that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] It is crucial to be aware
of its physical and chemical properties to ensure safe handling.
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Property

Value

Molecular Formula

C8H5F302

Molecular Weight 190.12 g/mol [1]

Appearance Liquid

Density 1.332 g/mL at 25 °C[1]

Boiling Point 77 °C at 20 mmHg[1]

Flash Point 67.2 °C (153.0 °F) - closed cup[1]
Signal Word Warning[1]

Hazard Statements

H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause

respiratory irritation)[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following

equipment should be worn at all times when handling this chemical.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[2]

Prevents direct skin contact,
which can cause irritation.[1]
Gloves must be inspected
before use and disposed of

properly after.[3]

Body Protection

A chemical-resistant apron or a
lab coat.[2]

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a
NIOSH-approved respirator
with an appropriate filter (e.qg.,
N95 or type ABEK).[1]

Protects against inhalation of
vapors, which may cause

respiratory irritation.[1]

Operational Plans: Step-by-Step Protocols

Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[4][5] Read the Safety Data Sheet (SDS) thoroughly.

o Ventilation: Always handle 2-(Trifluoromethoxy)benzaldehyde in a well-ventilated area,

such as a chemical fume hood.[4][6]

o Preventing Ignition: Keep the chemical away from heat, sparks, open flames, and hot

surfaces.[4][6] Use only non-sparking tools and take precautionary measures against static

discharge.

o Transfer: When transferring the liquid, ground and bond the container and receiving

equipment to prevent static sparks. Avoid breathing vapors or mists.[4][5]
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e Hygiene: Do not eat, drink, or smoke in the handling area.[3][7] Wash hands, face, and any
exposed skin thoroughly after handling.[4][6] Contaminated clothing should be removed and
washed before reuse.[5]

First Aid Procedures

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[5] Remove contact lenses if present and easy to do. Seek immediate
medical attention.[8]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[5] If skin irritation occurs, get medical advice.

 Inhalation: Move the person to fresh air.[5] If the person is not breathing, give artificial
respiration. If breathing is difficult, trained personnel may administer oxygen.[8] Seek medical
attention.

 Ingestion: Clean the mouth with water and drink plenty of water afterwards.[5] Do NOT
induce vomiting.[5] Call a poison control center or doctor immediately for advice.[3][9]

Spill and Leak Containment

o Evacuate & Ventilate: Remove all personnel from the area and ensure adequate ventilation.

e Remove Ignition Sources: Eliminate all heat, sparks, and open flames from the vicinity of the
spill.[4][10]

» Containment: Use a non-combustible, inert absorbent material like sand, silica gel, or
vermiculite to contain the spill.[4][7][10]

o Collection: Carefully collect the absorbed material into a suitable, labeled, and closed
container for disposal.[4][7]

o Decontamination: Clean the spill area thoroughly. Decontaminate and launder all protective
clothing before storing or reusing.[7]

Storage and Disposal Plans
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Storage Protocol

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][6]
o Keep the container away from heat, sparks, and flames.[4][6]

e Some sources indicate the material is air-sensitive and should be kept under nitrogen.[3][4]

[6]

» Store away from incompatible materials such as acids, bases, and reducing agents.[4][6]

Disposal Plan

o Disposal of 2-(Trifluoromethoxy)benzaldehyde and its container must be done through an
approved waste disposal plant.[4][6]

» Do not dispose of the chemical into sewer systems or waterways.[7][11]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured and disposed of in a sanitary landfill if permissible.[11]

Workflow and Logic Diagram
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Caption: Workflow for handling 2-(Trifluoromethoxy)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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